Cas no 2229367-45-5 (1-(2-bromopyridin-3-yl)-2-methylpropan-2-ol)

• Product Name: 1-(2-bromopyridin-3-yl)-2-methylpropan-2-ol
• CAS No: 2229367-45-5
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6441142
• PubChem ID: 165720347
• Update Time: 2025-10-28

1-(2-bromopyridin-3-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopyridin-3-yl)-2-methylpropan-2-ol
• EN300-1905507
• 2229367-45-5

• Inchi： 1S/C9H12BrNO/c1-9(2,12)6-7-4-3-5-11-8(7)10/h3-5,12H,6H2,1-2H3
• InChI Key： KFMBKIRGJUAZDH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CC(C)(C)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2-bromopyridin-3-yl)-2-methylpropan-2-ol

Recent Advances in the Study of 1-(2-bromopyridin-3-yl)-2-methylpropan-2-ol (CAS: 2229367-45-5)

The compound 1-(2-bromopyridin-3-yl)-2-methylpropan-2-ol (CAS: 2229367-45-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopyridine core and tertiary alcohol functionality, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key areas of investigation involves the use of 1-(2-bromopyridin-3-yl)-2-methylpropan-2-ol as a building block for the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound to develop potent and selective inhibitors targeting specific kinases, with promising results in preclinical models. The bromine atom at the 2-position of the pyridine ring allows for further functionalization via cross-coupling reactions, enhancing its utility in medicinal chemistry.

In addition to its role in kinase inhibitor development, recent studies have highlighted the compound's potential in the synthesis of other pharmacologically active molecules. For instance, it has been employed in the construction of heterocyclic scaffolds that exhibit antimicrobial and antiviral activities. The tertiary alcohol moiety in 1-(2-bromopyridin-3-yl)-2-methylpropan-2-ol provides a handle for further derivatization, enabling the introduction of diverse functional groups to modulate biological activity and pharmacokinetic properties.

Another notable advancement is the optimization of synthetic routes to produce 1-(2-bromopyridin-3-yl)-2-methylpropan-2-ol with high yield and purity. Recent publications have described improved methodologies involving palladium-catalyzed cross-coupling reactions and other modern synthetic techniques. These advancements not only enhance the accessibility of the compound for research purposes but also reduce the environmental impact of its production, aligning with the principles of green chemistry.

Furthermore, computational studies have been conducted to predict the binding modes and interactions of derivatives of 1-(2-bromopyridin-3-yl)-2-methylpropan-2-ol with target proteins. Molecular docking and dynamics simulations have provided valuable insights into the structure-activity relationships (SAR) of these compounds, guiding the design of more effective therapeutics. These in silico approaches, combined with experimental validation, have accelerated the identification of lead compounds with improved efficacy and selectivity.

In conclusion, 1-(2-bromopyridin-3-yl)-2-methylpropan-2-ol (CAS: 2229367-45-5) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Recent research has underscored its potential as a key intermediate for the synthesis of kinase inhibitors and other bioactive molecules, supported by advances in synthetic methodologies and computational modeling. Continued exploration of this compound and its derivatives is expected to yield further breakthroughs in the treatment of various diseases.